Cas no 147362-90-1 (tert-Butyl pyridazin-3-ylcarbamate)

tert-Butyl pyridazin-3-ylcarbamate structure
147362-90-1 structure
Product Name:tert-Butyl pyridazin-3-ylcarbamate
CAS No:147362-90-1
MF:C9H13N3O2
MW:195.218421697617
CID:100778
PubChem ID:403416
Update Time:2025-09-27

tert-Butyl pyridazin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl pyridazin-3-ylcarbamate
    • Carbamic acid, 3-pyridazinyl-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-(3-pyridazinyl)carbamate
    • tert-butyl N-pyridazin-3-ylcarbamate
    • Pyridazin-3-yl-carbaMic acid tert-butyl ester
    • Pyridazin-3-ylMethyl-carbaMic acid tert-butyl ester
    • SCHEMBL4093611
    • 3-(t-butoxycarbonylamino)pyridazine
    • NSC718217
    • KLWNKSCHTFDBEJ-UHFFFAOYSA-N
    • NSC-718217
    • Pyridazin-3-ylcarbamic acid tert-butyl ester
    • TERT-BUTYL N-(PYRIDAZIN-3-YL)CARBAMATE
    • 1,1-Dimethylethyl 3-pyridazinylcarbamate
    • 147362-90-1
    • BS-27477
    • FT-0660616
    • Inchi: 1S/C9H13N3O2/c1-9(2,3)14-8(13)11-7-5-4-6-10-12-7/h4-6H,1-3H3,(H,11,12,13)
    • InChI Key: KLWNKSCHTFDBEJ-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CC=CN=N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 195.10089
  • Monoisotopic Mass: 195.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.1A^2
  • XLogP3: 0.7

Experimental Properties

  • PSA: 64.11

tert-Butyl pyridazin-3-ylcarbamate Pricemore >>

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